Cas no 954568-61-7 (2-Amino-6-methyl-N-(2-phenylethyl)benzamide)

• Product Name: 2-Amino-6-methyl-N-(2-phenylethyl)benzamide
• CAS No: 954568-61-7
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 4777746
• Update Time: 2025-06-09

2-Amino-6-methyl-N-(2-phenylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-methyl-N-(2-phenylethyl)benzamide
• NE43499
• Z234895017
• 2-Amino-6-methyl-N-(2-phenylethyl)benzamide

• Inchi： 1S/C16H18N2O/c1-12-6-5-9-14(17)15(12)16(19)18-11-10-13-7-3-2-4-8-13/h2-9H,10-11,17H2,1H3,(H,18,19)
• InChI Key： HHAGFLMCRJKPKX-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1C)N)NCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-6-methyl-N-(2-phenylethyl)benzamide

Professional Introduction to Compound with CAS No. 954568-61-7 and Product Name: 2-Amino-6-methyl-N-(2-phenylethyl)benzamide

Compound with the CAS number 954568-61-7, identified by the product name 2-Amino-6-methyl-N-(2-phenylethyl)benzamide, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzamide class, which has been extensively studied for its pharmacological properties, particularly in the development of drugs targeting neurological and inflammatory disorders. The structural features of this molecule, including its amino, methyl, and phenylethyl substituents, contribute to its unique chemical and biological profile, making it a subject of considerable interest in medicinal chemistry.

The benzamide core structure is well-documented for its role as a bioisostere of carboxylic acids, offering improved solubility and metabolic stability in drug candidates. In the case of 2-Amino-6-methyl-N-(2-phenylethyl)benzamide, the presence of a methyl group at the 6-position and an N-(2-phenylethyl) side chain introduces specific steric and electronic effects that can modulate receptor binding affinity and selectivity. These modifications are critical in fine-tuning the pharmacokinetic properties of the compound, making it a valuable scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies using 2-Amino-6-methyl-N-(2-phenylethyl)benzamide have shown promising interactions with various targets, including enzymes involved in pain signaling and inflammatory pathways. For instance, research indicates that this compound may exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins associated with inflammation and pain. Such findings align with ongoing efforts to develop novel anti-inflammatory agents with improved efficacy and reduced side effects.

The phenylethyl group in 2-Amino-6-methyl-N-(2-phenylethyl)benzamide also contributes to its potential as a pharmacophore. This moiety is frequently found in bioactive molecules due to its ability to form hydrogen bonds and hydrophobic interactions with biological targets. Studies have demonstrated that phenylethyl derivatives can enhance binding affinity to proteins such as G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The incorporation of this group into 2-Amino-6-methyl-N-(2-phenylethyl)benzamide suggests its potential utility in developing drugs targeting neurological disorders where GPCR modulation is relevant.

In vitro studies have begun to explore the pharmacological profile of 2-Amino-6-methyl-N-(2-phenylethyl)benzamide, providing insights into its mechanism of action. Preliminary data suggest that this compound may exert its effects through multiple pathways, including inhibition of kinases and modulation of neurotransmitter release. For example, research has hinted at potential interactions with serotonergic receptors, which are implicated in mood regulation and stress response. While further investigation is needed to fully elucidate its mechanisms, these early findings underscore the compound's therapeutic potential.

The synthesis of 2-Amino-6-methyl-N-(2-phenylethyl)benzamide presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes requiring careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct intricate molecular frameworks more efficiently. These techniques have been instrumental in optimizing the synthesis of 2-Amino-6-methyl-N-(2-phenylethyl)benzamide, enabling larger-scale production for both research and commercial purposes.

The pharmaceutical industry continues to invest heavily in exploring novel therapeutic agents derived from benzamide scaffolds like 2-Amino-6-methyl-N-(2-phenylethyl)benzamide. Its unique structural features make it a versatile platform for drug discovery, allowing chemists to modify various functional groups while retaining core biological activity. Collaborative efforts between academic researchers and industry scientists are accelerating the development pipeline for such compounds, bringing new treatments for unmet medical needs closer to reality.

As computational tools become more sophisticated, virtual screening methods are increasingly employed to identify promising candidates like 2-Amino-6-methyl-N-(2-phenylethyl)benzamide for further testing. These high-throughput virtual screening approaches can rapidly sift through vast libraries of compounds, identifying those with optimal binding profiles to target proteins. By integrating experimental data with computational predictions, researchers can prioritize compounds for experimental validation, significantly reducing the time and cost associated with drug development.

The future prospects for 2-Amino-6-methyl-N-(2-phenylethyl)benzamide remain bright, with ongoing research aimed at expanding its therapeutic applications. Exploration into its potential use as an adjunct therapy for chronic pain conditions or as a treatment for neurodegenerative diseases is underway. Additionally, modifications to enhance its metabolic stability or oral bioavailability could further improve its suitability as a drug candidate. As our understanding of biological pathways continues to grow, compounds like 954568-61-7 will play an increasingly important role in addressing complex diseases.